Cas no 1213399-47-3 ((1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine
• CAS No: 1213399-47-3
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 5593695
• PubChem ID: 121362439
• Update Time: 2025-08-10

(1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-BROMO-5-CHLOROPHENYL)ETHYLAMINE
• (R)-1-(2-bromo-5-chlorophenyl)ethanamine
• Benzenemethanamine, 2-bromo-5-chloro-α-methyl-, (αR)-
• (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine
• YWAIBVYCGUKECT-RXMQYKEDSA-N
• C91970
• EN300-1896891
• 1213399-47-3
• (1R)-1-(2-BROMO-5-CHLOROPHENYL)ETHANAMINE
• SCHEMBL17782035

• Inchi： 1S/C8H9BrClN/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5H,11H2,1H3/t5-/m1/s1
• InChI Key： YWAIBVYCGUKECT-RXMQYKEDSA-N
• SMILES： N[C@@H](C1=CC(Cl)=CC=C1Br)C

Computed Properties

• Exact Mass: 232.96069g/mol
• Monoisotopic Mass: 232.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine

Introduction to (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine (CAS No. 1213399-47-3)

The compound (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine, also known by its CAS registry number CAS No. 1213399-47-3, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of secondary amines, characterized by the presence of an amine group (-NH-) attached to a chiral carbon atom. The molecule's structure features a bromine and chlorine substituent on the aromatic ring, which introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine. Researchers have explored various methodologies, including asymmetric catalysis and enantioselective synthesis, to produce this compound with high enantiomeric excess. These methods are particularly important in the pharmaceutical industry, where the stereochemistry of molecules plays a critical role in their biological activity and efficacy.

The compound's chiral center at the ethanamine position makes it an ideal candidate for enantioselective reactions. For instance, studies have demonstrated its utility in the construction of bioactive molecules, such as peptide mimetics and enzyme inhibitors. The presence of halogen substituents on the aromatic ring further enhances its reactivity, making it suitable for nucleophilic aromatic substitution reactions. These reactions are pivotal in drug discovery, where they are used to introduce diverse functional groups that can modulate pharmacokinetic properties.

One of the most promising applications of (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine lies in its use as an intermediate in the synthesis of complex heterocyclic compounds. Recent research has highlighted its role in the formation of quinoline derivatives, which are known for their anti-inflammatory and anticancer properties. By leveraging modern synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, chemists can achieve higher yields and improved purity levels.

In addition to its synthetic applications, this compound has garnered attention for its potential in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers on various substrates, which could enhance device performance by improving charge transport properties.

The environmental impact of synthesizing and using (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine has also been a topic of recent interest. Studies have focused on developing sustainable synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, catalytic hydrogenation methods using recyclable catalysts have been proposed as eco-friendly alternatives to traditional reduction techniques.

From a pharmacological perspective, this compound has shown promise as a lead molecule in drug discovery programs targeting various diseases. Its ability to modulate enzyme activity through competitive inhibition has been explored in preclinical studies. Researchers have reported that derivatives of this compound exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases.

Furthermore, computational chemistry has played a significant role in understanding the molecular interactions of (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine. Advanced molecular modeling techniques have provided insights into its binding affinity with target proteins, enabling rational drug design strategies. These computational studies complement experimental findings and accelerate the discovery process by predicting optimal structural modifications.

In conclusion, (1R)-1-(2-bromo-5-chlorophenyl)ethan-1-amine (CAS No. 1213399473) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in synthetic chemistry, materials science, and pharmacology. As ongoing research continues to uncover new potential uses and improved synthesis methods, this compound is poised to play an increasingly important role in advancing scientific innovation.